1-[(Thiophen-3-yl)methyl]azetidine-3-carboxylic acid
Overview
Description
“1-[(Thiophen-3-yl)methyl]azetidine-3-carboxylic acid” is a compound that contains an azetidine ring, which is a four-membered heterocyclic ring with three carbon atoms and one nitrogen atom . It also contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom . This compound is likely to be used in pharmaceutical and agrochemical research .
Synthesis Analysis
The synthesis of azetidines can be achieved by the reduction of azetidinones (β-lactams) with lithium aluminium hydride . Azetidines can also be prepared from 3-amino-1-propanol . The synthesis of thiophenes can be achieved through various methods, including the Gewald reaction, Paal-Knorr Thiophene Synthesis, and others .Molecular Structure Analysis
The molecular structure of “1-[(Thiophen-3-yl)methyl]azetidine-3-carboxylic acid” is likely to be complex due to the presence of both azetidine and thiophene rings. The exact structure would depend on the specific substitutions and functional groups present in the molecule .Chemical Reactions Analysis
The chemical reactions involving “1-[(Thiophen-3-yl)methyl]azetidine-3-carboxylic acid” would depend on the specific functional groups present in the molecule. Azetidines can undergo a variety of reactions, including nucleophilic substitution, elimination, and others . Thiophenes can undergo electrophilic aromatic substitution, metal-catalyzed cross-coupling reactions, and others .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-[(Thiophen-3-yl)methyl]azetidine-3-carboxylic acid” would depend on its specific structure. For example, the melting point of 3-Azetidinecarboxylic acid is 286 °C (dec.) (lit.) .Scientific Research Applications
Synthesis of Heterocyclic Amino Acid Derivatives
This compound serves as a precursor in the synthesis of new heterocyclic amino acid derivatives. The process involves aza-Michael addition of NH-heterocycles, which is a key step in producing functionalized azetidine rings . These derivatives are valuable in medicinal chemistry due to their potential biological activities.
Development of PROTACs
1-[(Thiophen-3-yl)methyl]azetidine-3-carboxylic acid: is utilized as a rigid linker in the development of Proteolysis Targeting Chimeras (PROTACs) . PROTACs are an emerging class of therapeutics that target proteins for degradation, offering a novel approach to drug development, especially for previously ‘undruggable’ targets.
Suzuki–Miyaura Cross-Coupling Reactions
The compound is involved in Suzuki–Miyaura cross-coupling reactions to create novel heterocyclic compounds. This reaction is instrumental in diversifying the structures of heterocyclic amino acids, leading to the discovery of new pharmacophores .
Chemical Conjugates for Targeted Therapy
It acts as a chemical linker in the formation of conjugates for targeted therapy. The rigidity and functional groups of the compound make it suitable for attaching therapeutic agents to targeting moieties, enhancing the specificity and efficacy of treatments .
Mechanism of Action
Mode of Action
Compounds containing azetidine and thiophene moieties are known to interact with various biological targets, leading to a range of effects .
Biochemical Pathways
Compounds containing azetidine and thiophene moieties are known to interact with various biochemical pathways, leading to a range of effects .
Result of Action
Compounds containing azetidine and thiophene moieties are known to have a variety of effects, including anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
Safety and Hazards
properties
IUPAC Name |
1-(thiophen-3-ylmethyl)azetidine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2S/c11-9(12)8-4-10(5-8)3-7-1-2-13-6-7/h1-2,6,8H,3-5H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJYJFCKBMREXHS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1CC2=CSC=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(Thiophen-3-yl)methyl]azetidine-3-carboxylic acid |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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